Cas no 37526-45-7 (Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, 3-methyl-)

• Product Name: Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, 3-methyl-
• CAS No: 37526-45-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1484513
• Update Time: 2024-08-24

Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-d][1,2,4]triazin-4(3H)-one, 3-methyl-

• Inchi： 1S/C7H7N3O/c1-9-7(11)10-4-2-3-6(10)5-8-9/h2-5H,1H3
• InChI Key： YPIXFRMCJJZKOC-UHFFFAOYSA-N
• SMILES： N1=CC2=CC=CN2C(=O)N1C

Computed Properties

• Exact Mass: 149.05901

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 294.0±23.0 °C(Predicted)
• PSA: 37.6
• pka: 0.89±0.20(Predicted)